Cas no 1806833-44-2 (Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate)

• Product Name: Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate
• CAS No: 1806833-44-2
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4855424
• Update Time: 2025-10-19

Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-9(15)7-5(8(11)12)6(10)4(13)3-14-7/h3,8H,2,13H2,1H3
• InChI Key： QCUQLOWSIVWNMR-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(=O)OCC)C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate

Comprehensive Overview of Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1806833-44-2)

Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1806833-44-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are widely utilized in drug discovery and material science. The presence of difluoromethyl and fluoro substituents enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in developing next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in the 5-amino-3-(difluoromethyl)-4-fluoropyridine scaffold due to its potential in modulating biological activity. The ethyl carboxylate group further adds to its versatility, enabling facile derivatization for targeted applications. This compound is often explored in the context of kinase inhibitors and antibacterial agents, aligning with current trends in precision medicine and antimicrobial resistance.

The synthesis of Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate typically involves multi-step reactions, including halogenation, amination, and esterification. Its CAS No. 1806833-44-2 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring it meets industry standards for research and development.

From an environmental perspective, the compound's fluorine-containing moieties raise questions about biodegradability and ecological impact. However, advancements in green chemistry have led to more sustainable synthesis routes, minimizing waste and energy consumption. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) principles in the chemical industry, a topic frequently searched by stakeholders.

In the pharmaceutical sector, Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate is investigated for its role in drug delivery systems and prodrug formulations. Its ability to improve solubility and metabolic stability makes it a candidate for oral bioavailability enhancement, a key challenge in modern therapeutics. Additionally, its agrochemical applications include serving as a precursor for pesticides with improved efficacy and reduced environmental persistence.

The compound's relevance extends to material science, where fluorinated pyridines contribute to the development of advanced polymers and electronic materials. Its thermal stability and electronic properties are leveraged in OLEDs (Organic Light-Emitting Diodes) and semiconductor coatings, addressing the demand for high-performance materials in technology.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate is critical. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions, reducing experimental costs and accelerating innovation. This aligns with the rise of AI-driven drug discovery, a hot topic in scientific communities.

In summary, Ethyl 5-amino-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1806833-44-2) exemplifies the intersection of chemistry, biology, and technology. Its multifaceted applications and adaptability to emerging trends ensure its continued relevance in scientific and industrial advancements.